Vanillylmandelic acid

Description

Vanillylmandelic acid (VMA), also known as vanillylmandelate, is a metabolite of catecholamines, including dopamine, epinephrine, and norepinephrine, and serves as a chemical intermediate in creating artificial vanilla flavorings . VMA is produced through intermediary metabolites and is found in all living organisms, from bacteria to plants and humans . The synthesis of VMA involves the condensation of guaiacol and glyoxylic acid in an ice-cold, aqueous solution with sodium hydroxide . VMA is a sweet-tasting compound with a vanilla flavor .

VMA is clinically significant because its levels in urine can indicate the presence of certain tumors that secrete catecholamines . Elevated urinary VMA levels are often found in patients with pheochromocytoma, a tumor of the adrenal gland, and neuroblastomas . Testing for VMA in urine, along with other catecholamine metabolites like homovanillic acid (HVA), is used to screen children for these conditions and to monitor their treatment . Factors such as physical or emotional stress can influence the test results, as they can affect the release of catecholamines .

Homovanillic acid (HVA) is another catecholamine metabolite that, like VMA, is measured in urine to screen children for certain conditions . Metanephrine and normetanephrine are also catecholamine metabolites found in urine tests . These urinalysis tests help diagnose adrenal gland tumors and monitor treatments by assessing the quantities of cortisols, catecholamines, and metanephrines excreted .

• CAS No.: 55-10-7
• Product Name: Vanillylmandelic acid
• Molecular Formula: C9H10O5
• Molecular Weight: 198.17 g/mol
• IUPAC Name: 2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetic acid
• Standard InChI: InChI=1S/C9H10O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)
• Standard InChIKey: CGQCWMIAEPEHNQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C(C(=O)O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C(C(=O)O)O)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 4 Hydroxy 3 Methoxymandelic Acid; 4-Hydroxy-3-Methoxymandelic Acid; Acid, 4-Hydroxy-3-Methoxymandelic; Acid, Methoxyhydroxymandelic; Acid, Vanillylmandelic; Acid, Vanilmandelic; Methoxyhydroxymandelic Acid; Vanillylmandelic Acid; Vanilmandelic Acid
• PubChem Compound: 1245
• Last Modified: Aug 15 2023